3-{5-[4-(Benzyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoic acid
3-{5-[4-(Benzyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoic acid
Brand Name:
Vulcanchem
CAS No.:
488128-63-8
VCID:
VC0353431
InChI:
InChI=1S/C20H17NO5S/c22-18(23)10-11-21-19(24)17(27-20(21)25)12-14-6-8-16(9-7-14)26-13-15-4-2-1-3-5-15/h1-9,12H,10-11,13H2,(H,22,23)/b17-12-
SMILES:
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)N(C(=O)S3)CCC(=O)O
Molecular Formula:
C20H17NO5S
Molecular Weight:
383.4g/mol
3-{5-[4-(Benzyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoic acid
CAS No.: 488128-63-8
Main Products
VCID: VC0353431
Molecular Formula: C20H17NO5S
Molecular Weight: 383.4g/mol
![3-{5-[4-(Benzyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoic acid - 488128-63-8](/images/no_structure.jpg)
| CAS No. | 488128-63-8 |
|---|---|
| Product Name | 3-{5-[4-(Benzyloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}propanoic acid |
| Molecular Formula | C20H17NO5S |
| Molecular Weight | 383.4g/mol |
| IUPAC Name | 3-[(5Z)-2,4-dioxo-5-[(4-phenylmethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C20H17NO5S/c22-18(23)10-11-21-19(24)17(27-20(21)25)12-14-6-8-16(9-7-14)26-13-15-4-2-1-3-5-15/h1-9,12H,10-11,13H2,(H,22,23)/b17-12- |
| Standard InChIKey | XGMQENGSCBOLDI-ATVHPVEESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C\3/C(=O)N(C(=O)S3)CCC(=O)O |
| SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)N(C(=O)S3)CCC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)N(C(=O)S3)CCC(=O)O |
| PubChem Compound | 1945326 |
| Last Modified | Nov 11 2021 |
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